Cas no 194032-41-2 (tert-butyl trans-2,5-dimethylpiperazine-1-carboxylate)

Tert-butyl trans-2,5-dimethylpiperazine-1-carboxylate is a chiral piperazine derivative widely used as an intermediate in pharmaceutical synthesis and organic chemistry. Its rigid trans-2,5-dimethylpiperazine scaffold provides steric control, enhancing selectivity in asymmetric reactions. The tert-butyloxycarbonyl (Boc) protecting group offers stability under basic conditions while allowing selective deprotection under acidic conditions, making it valuable in multi-step syntheses. This compound is particularly useful in the preparation of bioactive molecules, including ligands and catalysts, due to its defined stereochemistry and modular reactivity. High purity and consistent performance make it a reliable choice for research and industrial applications requiring precise structural control.

tert-butyl trans-2,5-dimethylpiperazine-1-carboxylate structure

194032-41-2 structure

Product Name:tert-butyl trans-2,5-dimethylpiperazine-1-carboxylate

CAS No:194032-41-2

MF:C₁₁H₂₂N₂O₂

MW:214.304583072662

MDL:MFCD16036945

CID:116514

PubChem ID:24903576

Update Time:2025-05-27

tert-butyl trans-2,5-dimethylpiperazine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

- (2R,5S)-t-butyl-2,5-dimethylpiperazine-1-carboxylate
- 1-Piperazinecarboxylicacid, 2,5-dimethyl-, 1,1-dimethylethyl ester, (2R,5S)-rel-
- t-Butyl(2R,5S)-2,5-dimethylpiperazine-1-carboxylate
- (2R,5S)-2,5-Dimethyl-1-piperazinecarboxylic acid 1,1-dimethylethyl ester
- (2R,5S)-DiMethyl-1-Boc-piperazine
- TERT-BUTYL REL-(2R,5S)-2,5-DIMETHYLPIPERAZINE-1-CARBOXYLATE ACETATE
- trans-N-Boc-2,5-Dimethylpiperazine
- (2R,5S)-rel-tert-Butyl 2,5-dimethylpiperazine-1-carboxylate
- tert-butyl (2R,5S)-rel-2,5-dimethylpiperazine-1-carboxylate
- tert-butyl trans-2,5-dimethylpiperazine-1-carboxylate
- AKOS015897912
- (trans) 2,5-Dimethyl-4-tertbutyloxycarbonylpiperazine
- (2R,5S)-tert-Butyl 2,5-dimethylpiperazine-1-carboxylate
- A839642
- (2R,5S)-1-N-Boc-2,5-dimethylpiperazine, AldrichCPR
- AS-11296
- SCHEMBL105098
- (2R,5S)-2,5-DIMETHYL-PIPERAZINE-1-CARBOXYLIC ACID TERT-BUTYL ESTER
- (2R,5S)-tert-butyl 2,5-dimethylpiperazine
- (2r,5s)-2,5-dimethylpiperazine-1-carboxylic acid tert-butyl ester
- (2R,5S)-rel-tert-Butyl2,5-dimethylpiperazine-1-carboxylate
- AKOS015840176
- tert-?Butyl (2R,?5S)?-?2,?5-?dimethylpiperazine-?1-?carboxylate
- 309915-46-6
- 1-Piperazinecarboxylicacid,2,5-dimethyl-,1,1-dimethylethyl ester,(2R,5S)-rel-
- 1-PIPERAZINECARBOXYLIC ACID, 2,5-DIMETHYL-, 1,1-DIMETHYLETHYL ESTER, (2R,5S)-
- t-Butyl (2R,5S)-rel-2,5-dimethylpiperazine-1-carboxylate
- (2R,5S)-1-Boc-2,5-dimethyl-piperazine
- PGZCVLUQTJRRAA-DTWKUNHWSA-N
- (2R,5S)-1-Boc-2,5-dimethylpiperazine
- AC-30980
- (2R,5S)-2,5-dimethyl-1-piperazinecarboxylic acid tert-butyl ester
- rel-(2R,5S)-tert-butyl 2,5-dimethylpiperazine-1-carboxylate
- A26377
- MFCD06797728
- P17285
- AMY23450
- rel-tert-Butyl (2R,5S)-2,5-dimethylpiperazine-1-carboxylate
- 194032-41-2
- CS-B0967
- tert-butyl (2R,5S)-2,5-dimethylpiperazine-1-carboxylate
- (2R,5S)-tert-butyl-2,5-dimethylpiperazine-1-carboxylate
- MFCD16036945
- EN300-7423280
- (2R,5S)-2,5-dimethyl-piperazine-1-carboxylic acid tert-butylester
- DB-002928
- Trans-1-Boc-2,5-dimethylpiperazine
- MDL： MFCD16036945
- Inchi： 1S/C11H22N2O2/c1-8-7-13(9(2)6-12-8)10(14)15-11(3,4)5/h8-9,12H,6-7H2,1-5H3/t8-,9+/m0/s1
- InChI Key： PGZCVLUQTJRRAA-DTWKUNHWSA-N
- SMILES： O(C(C)(C)C)C(N1C[C@H](C)NC[C@H]1C)=O

Computed Properties

Exact Mass: 214.16800
Monoisotopic Mass: 214.168127949g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 15
Rotatable Bond Count: 2
Complexity: 235
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 2
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Surface Charge: 0
Tautomer Count: nothing
XLogP3: 1.3
Topological Polar Surface Area: 41.6Å²

Experimental Properties

Density: 0.970
Boiling Point: 279.7 ºC
Flash Point: 123.0 ºC
Refractive Index: 1.452
PSA: 41.57000
LogP: 1.87040

tert-butyl trans-2,5-dimethylpiperazine-1-carboxylate Security Information

Signal Word：Warning
Hazard Statement： H315; H319; H335
Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
Storage Condition：Store at room temperature

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abcr	AB543956-250 mg	t-Butyl (2R,5S)-rel-2,5-dimethylpiperazine-1-carboxylate; .	194032-41-2		250MG	€98.30	2023-04-14
abcr	AB543956-1 g	t-Butyl (2R,5S)-rel-2,5-dimethylpiperazine-1-carboxylate; .	194032-41-2		1g	€151.90	2023-04-14
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